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Introduction

Ivacaftor benzenesulfonate is a potent potentiator of the Cystic Fibrosis Transmembrane
Conductance Regulator (CFTR) protein. It functions by increasing the channel-open probability
(gating) of the CFTR protein present at the cell surface, thereby enhancing chloride ion
transport. In the context of Cystic Fibrosis (CF), a genetic disorder caused by mutations in the
CFTR gene, Ivacaftor is a key component of modulator therapies aimed at restoring the
function of defective CFTR proteins.[1][2]

Patient-derived organoids, particularly intestinal organoids, have emerged as a robust
preclinical model to study CFTR function and predict patient-specific responses to CFTR
modulators like Ivacaftor.[3][4][5] These three-dimensional in vitro culture systems recapitulate
the in vivo physiology of the intestinal epithelium and allow for the functional assessment of
CFTR activity through assays such as the Forskolin-Induced Swelling (FIS) assay.[3][5][6] In
this assay, forskolin is used to raise intracellular cyclic AMP (cCAMP) levels, which in turn
activates the CFTR channel, leading to fluid secretion into the organoid lumen and subsequent
swelling.[4][6] The degree of swelling serves as a direct measure of CFTR function.

These application notes provide a comprehensive overview of the use of Ivacaftor
benzenesulfonate in organoid culture systems, including detailed experimental protocols, data
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presentation, and visualizations of the underlying biological pathways and experimental
workflows.

Data Presentation

The efficacy of lvacaftor, often in combination with CFTR correctors, in restoring CFTR function
in patient-derived organoids is quantified by the FIS assay. The data is typically presented as
the area under the curve (AUC) of organoid swelling over time or as the percentage increase in
organoid area. The following tables summarize representative quantitative data from studies
utilizing Ivacaftor in organoid models.

Table 1: Forskolin-Induced Swelling (FIS) in Response to CFTR Modulators in Patient-Derived
Intestinal Organoids (PDIOSs)
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Mean FIS (Area

Treatment
CFTR Genotype o Under the Curve, Reference
Condition
AUC)
F508del/F508del Vehicle (DMSO) Baseline [718]
Minimal increase over
F508del/F508del Ivacaftor ) [9]
baseline
Significant increase
F508del/F508del Lumacaftor/lvacaftor ] [8]
over baseline
Significant increase
F508del/F508del Tezacaftor/Ilvacaftor ] [10]
over baseline
Substantial and
Elexacaftor/Tezacaftor  significant increase
F508del/F508del . [7][10]
/lvacaftor (ETI) over baseline and
dual therapies
F508del/Class | ) )
) Vehicle (DMSO) Baseline [7]
Mutation
F508del/Class | Elexacaftor/Tezacaftor  Significant increase 7]
Mutation [/lvacaftor (ETI) over baseline
Rare CFTR Variants Vehicle (DMSO) Baseline [71[11]
Variable, but often
) Elexacaftor/Tezacaftor  significant, increase
Rare CFTR Variants [71[11][12]

/lvacaftor (ETI)

depending on the

specific mutation

Table 2: Correlation of Organoid Swelling with Clinical Biomarkers of CFTR Function
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In Vitro Assay Clinical Biomarker Correlation Reference

Forskolin-Induced )
] ) Sweat Chloride
Swelling (FIS) in rectal ) Correlates [3]
) Concentration (SCC)
organoids

Forskolin-Induced )
) ) Intestinal Current
Swelling (FIS) in rectal Correlates [3]
Measurement (ICM)

organoids
Percent Predicted
Forskolin-Induced Forced Expiratory
Swelling (FIS) inrectal  Volume in 1 second Correlates [71[11]
organoids (ppFEV1)

improvement

Experimental Protocols

The primary assay for assessing the effect of lvacaftor in organoid systems is the Forskolin-

Induced Swelling (FIS) assay.

Protocol: Forskolin-Induced Swelling (FIS) Assay in
Human Intestinal Organoids

1.

Organoid Culture and Maintenance:

Human intestinal organoids are established from rectal biopsies or intestinal tissue from CF
patients and healthy controls.[3]

Organoids are cultured in a basement membrane extract (e.g., Matrigel) and maintained in a
specialized organoid growth medium.[13]

The medium is typically changed every 2-3 days, and organoids are passaged every 7-10
days.

. Plating for FIS Assay:
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Prior to the assay, organoids are mechanically sheared into smaller fragments and plated in
a 96-well or 384-well plate pre-coated with basement membrane extract.[5][14]

Allow the basement membrane extract to solidify at 37°C for 10-15 minutes.
Add organoid growth medium to each well.
. CFTR Corrector Pre-incubation (if applicable):

For CFTR mutations that affect protein folding and trafficking (e.g., F508del), organoids are
pre-incubated with CFTR correctors (e.g., Lumacaftor, Tezacaftor, Elexacaftor) for 24-48
hours.[7][15] This allows for the rescue and trafficking of the mutant CFTR protein to the cell
surface.

. Forskolin-Induced Swelling Assay:

After the corrector pre-incubation period, the growth medium is replaced with a medium
containing forskolin (typically 5-10 uM) and Ivacaftor (typically 3-5 uM).[7][15]

For gating mutations that are responsive to Ivacaftor alone, no corrector pre-incubation is
necessary.

Immediately after the addition of forskolin and Ivacaftor, the plate is transferred to a live-cell
imaging system equipped with an environmental chamber to maintain 37°C and 5% CO2.

Brightfield images of the organoids are captured at regular intervals (e.g., every 15-30
minutes) for a total duration of 60-120 minutes.[3]

. Data Analysis:

The cross-sectional area of individual organoids is measured at each time point using image
analysis software (e.g., ImageJ).

The swelling is quantified as the percentage increase in organoid area relative to the area at
time zero (t=0).

The area under the curve (AUC) is calculated from the swelling kinetics to provide a single
guantitative measure of CFTR function.
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Caption: cAMP-mediated activation of the CFTR channel and the potentiating effect of
Ivacaftor.

Experimental Workflow
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Caption: Workflow for the Forskolin-Induced Swelling (FIS) assay.
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Caption: Correlation between in vitro organoid swelling and clinical outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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